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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903 Get Quote

Technical Support Center: Ro 04-5595
Hydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage, handling, and use of Ro 04-5595
hydrochloride.

Storage and Stability
Proper storage of Ro 04-5595 hydrochloride is critical to maintain its stability and ensure the

integrity of your experimental results.
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Condition Solid Powder In Solution (DMSO)
In Solution
(Aqueous)

Short-term Storage Desiccate at +4°C[1] 2 weeks at 4°C[2]

Information not

available; prepare

fresh

Long-term Storage
2 years at -20°C[2] or

3 years at -20°C.

6 months at -80°C[2]

or 1 year at -80°C.
Not recommended

Shipping

Shipped at ambient

temperature as a non-

hazardous chemical.

This product is stable

for several weeks

during ordinary

shipping.

- -

Note: Always refer to the Certificate of Analysis for batch-specific storage recommendations.

Handling and Safety
Ro 04-5595 hydrochloride should be handled by trained professionals in a laboratory setting.

Adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
When handling Ro 04-5595 hydrochloride, the following personal protective equipment

should be worn:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Use impervious protective clothing, such as a lab coat. Handle with

chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.

Respiratory Protection: If working with the powder outside of a ventilated enclosure or if

aerosolization is possible, use a dust respirator.
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General Handling Precautions
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Do not eat, drink, or smoke when using this product.

Wash hands and face thoroughly after handling.

Avoid release to the environment.

Frequently Asked Questions (FAQs)
Q1: What is Ro 04-5595 hydrochloride?

A1: Ro 04-5595 hydrochloride is a selective antagonist for the GluN2B subunit-containing N-

methyl-D-aspartate (NMDA) receptors, with a Ki of 31 nM.[1] It is a valuable tool for studying

the role of GluN2B-containing NMDA receptors in various physiological and pathological

processes.

Q2: What is the solubility of Ro 04-5595 hydrochloride?

A2: Ro 04-5595 hydrochloride is soluble to 15 mM in water and to 100 mM in DMSO.[1] For

aqueous solutions, sonication may be recommended to aid dissolution.

Q3: How should I prepare a stock solution?

A3: To prepare a stock solution, we recommend dissolving Ro 04-5595 hydrochloride in

DMSO. For example, to make a 10 mM stock solution, add 271.5 µL of DMSO to 1 mg of the

compound. For in vivo experiments, a common formulation involves dissolving the compound

in a vehicle such as 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline/PBS/ddH2O.

Q4: Can I store solutions of Ro 04-5595 hydrochloride?

A4: Yes, DMSO solutions can be stored for up to 2 weeks at 4°C or for up to 6 months to a year

at -80°C.[2] We recommend preparing aqueous solutions fresh for each experiment.
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in aqueous buffer.

The solubility of Ro 04-5595

hydrochloride in aqueous

solutions is limited.

Try sonicating the solution to

aid dissolution. If the desired

concentration exceeds the

solubility limit, consider

preparing a higher

concentration stock in DMSO

and then diluting it into your

aqueous buffer.

Inconsistent experimental

results.

Improper storage leading to

compound degradation.

Inaccurate pipetting of stock

solutions.

Ensure the compound is

stored as recommended.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Calibrate your pipettes

regularly.

No observable effect of the

compound in a cell-based

assay.

The cells may not express

GluN2B-containing NMDA

receptors. The concentration of

the antagonist may be too low.

Verify the expression of

GluN2B in your cell line using

techniques like Western blot or

qPCR. Perform a dose-

response experiment to

determine the optimal

concentration.

Precipitation of the compound

in the final experimental

medium.

The final concentration of

DMSO from the stock solution

is too high, causing the

compound to precipitate out of

the aqueous medium.

Ensure the final concentration

of DMSO in your experimental

medium is low (typically

<0.5%) to maintain solubility.

Experimental Protocols
In Vitro: Inhibition of NMDA-induced Calcium Influx in
Primary Neuronal Cultures
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This protocol is a general guideline for assessing the antagonist activity of Ro 04-5595
hydrochloride.

Cell Preparation:

Plate primary cortical or hippocampal neurons on poly-D-lysine coated plates.

Culture neurons for 7-14 days in vitro to allow for receptor expression and maturation.

Calcium Imaging:

Load neurons with a calcium indicator dye (e.g., Fura-2 AM) according to the

manufacturer's instructions.

Wash the cells with a physiological buffer (e.g., HBSS) without Mg2+.

Compound Application:

Prepare a range of concentrations of Ro 04-5595 hydrochloride in the Mg2+-free buffer.

Pre-incubate the cells with the different concentrations of Ro 04-5595 hydrochloride for

15-30 minutes.

NMDA Receptor Activation and Data Acquisition:

Establish a baseline fluorescence reading.

Stimulate the cells with an agonist solution containing NMDA (e.g., 100 µM) and a co-

agonist like glycine (e.g., 10 µM).

Record the changes in intracellular calcium concentration using a fluorescence

microscope or plate reader.

Data Analysis:

Calculate the peak calcium response for each concentration of Ro 04-5595
hydrochloride.
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Normalize the data to the response observed with NMDA and glycine alone.

Plot the normalized response against the log of the antagonist concentration to determine

the IC50 value.
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Caption: NMDA Receptor Signaling Cascade and Point of Inhibition by Ro 04-5595
hydrochloride.

Experimental Workflow for In Vitro Assay

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b070903?utm_src=pdf-body-img
https://www.benchchem.com/product/b070903?utm_src=pdf-body
https://www.benchchem.com/product/b070903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Primary
Neuronal Culture

Load with
Calcium Indicator Dye

Pre-incubate with
Ro 04-5595 hydrochloride

Stimulate with
NMDA + Glycine

Record Ca²⁺ Response

Analyze Data
(Calculate IC50)

End

Click to download full resolution via product page

Caption: Workflow for assessing Ro 04-5595 hydrochloride activity in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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